3-Ethyl-2-methyl-1,3-benzoxazol-3-ium
Cat. No. B8746584
M. Wt: 162.21 g/mol
InChI Key: PAWXTPSQTMYBSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][c:2]1[o:3][c:4]2[c:5]([n:6]1)[cH:7][cH:8][cH:9][cH:10]2.[I:11][CH2:12][CH3:13]>>[CH3:1][c:2]1[o:3][c:4]2[c:5]([n+:6]1[CH2:12][CH3:13])[cH:7][cH:8][cH:9][cH:10]2.[I-:11]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1nc2ccccc2o1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCI
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC[n+]1c(C)oc2ccccc21
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Name
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Type
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product
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Smiles
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[I-]
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
